![molecular formula C10H12FNO2 B2556824 Methyl 3-[(4-fluorophenyl)amino]propanoate CAS No. 882041-33-0](/img/structure/B2556824.png)
Methyl 3-[(4-fluorophenyl)amino]propanoate
Description
“Methyl 3-[(4-fluorophenyl)amino]propanoate” is a chemical compound with the empirical formula C10H12FNO2 . It has a molecular weight of 197.21 .
Molecular Structure Analysis
The molecular structure of “Methyl 3-[(4-fluorophenyl)amino]propanoate” can be represented by the SMILES stringO=C(OC)CC(N)C(C=C1)=CC=C1F . This indicates that the compound contains a methyl ester group (O=C(OC)), an amine group (N), and a fluorophenyl group (C(C=C1)=CC=C1F). Physical And Chemical Properties Analysis
“Methyl 3-[(4-fluorophenyl)amino]propanoate” is a compound with a molecular weight of 197.21 . The InChI key for this compound is BULPFQGZGPHEBO-UHFFFAOYSA-N . Unfortunately, specific physical properties such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 3-[(4-fluorophenyl)amino]propanoate, focusing on six unique applications:
Pharmaceutical Development
Methyl 3-[(4-fluorophenyl)amino]propanoate is often used as an intermediate in the synthesis of various pharmaceutical compounds. Its structure allows for modifications that can lead to the development of new drugs with potential therapeutic benefits. Researchers explore its use in creating medications for conditions such as inflammation, pain, and certain types of cancer .
Organic Synthesis
In organic chemistry, this compound serves as a valuable building block for the synthesis of more complex molecules. Its functional groups make it suitable for various chemical reactions, including nucleophilic substitution and esterification. This versatility is crucial for the development of new synthetic pathways and the creation of novel compounds .
Material Science
Methyl 3-[(4-fluorophenyl)amino]propanoate is also investigated for its potential applications in material science. Its unique chemical properties can be utilized in the design of new materials with specific characteristics, such as improved thermal stability or enhanced mechanical properties. These materials can be used in various industries, including electronics and aerospace .
Biological Research
In biological research, this compound is used to study enzyme interactions and metabolic pathways. Its structure allows it to act as a substrate or inhibitor in enzymatic reactions, providing insights into enzyme function and regulation. This information is valuable for understanding biological processes and developing new therapeutic strategies .
Agricultural Chemistry
Researchers explore the use of Methyl 3-[(4-fluorophenyl)amino]propanoate in agricultural chemistry for the development of new agrochemicals. Its potential as a precursor for herbicides or pesticides is of particular interest, as it can lead to the creation of more effective and environmentally friendly agricultural products .
Medicinal Chemistry
In medicinal chemistry, this compound is studied for its potential to interact with biological targets such as receptors or enzymes. Its fluorinated aromatic ring and amino ester group make it a candidate for the design of molecules with high binding affinity and specificity. This research can lead to the discovery of new drugs with improved efficacy and safety profiles .
properties
IUPAC Name |
methyl 3-(4-fluoroanilino)propanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-14-10(13)6-7-12-9-4-2-8(11)3-5-9/h2-5,12H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHVDRMRPNGCKHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCNC1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[(4-fluorophenyl)amino]propanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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